Cas no 37519-63-4 (Butanoic acid, 4-(dioctadecylamino)-4-oxo-)

• Product Name: Butanoic acid, 4-(dioctadecylamino)-4-oxo-
• CAS No: 37519-63-4
• MF: C₄₀H₇₉NO₃
• MW: 622.060173273087
• CID: 1484295
• PubChem ID: 10168030
• Update Time: 2025-04-21

Butanoic acid, 4-(dioctadecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(dioctadecylamino)-4-oxo-
• 4-(dioctadecylamino)-4-oxobutanoic acid
• SCHEMBL527256
• DTXSID10436290
• CQUJVIROQGZGMC-UHFFFAOYSA-N
• 37519-63-4
• n,n-dioctadecylsuccinamic acid

• Inchi： 1S/C40H79NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-41(39(42)35-36-40(43)44)38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3,(H,43,44)
• InChI Key： CQUJVIROQGZGMC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 621.60637
• Monoisotopic Mass: 621.60599538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 37
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61